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Compound of Interest

Compound Name: UPGL00004

Cat. No.: B611595 Get Quote

Essential Safety and Handling Guide for
UPGL00004
FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

This document provides essential safety and logistical information for handling the potent

allosteric glutaminase C (GAC) inhibitor, UPGL00004. Researchers, scientists, and drug

development professionals should review this guide thoroughly before handling this compound

to ensure safe laboratory practices and proper disposal.

Immediate Safety and Handling Precautions
While a specific Safety Data Sheet (SDS) for UPGL00004 is not publicly available, guidance for

a structurally related and potent glutaminase inhibitor, CB-839, is used as a reference for safety

protocols. As with any potent small molecule inhibitor, caution should be exercised at all times.

Personal Protective Equipment (PPE)
A comprehensive set of personal protective equipment is mandatory to prevent skin and eye

contact, inhalation, and ingestion.
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PPE Category Required Equipment Specifications

Eye/Face Protection
Safety glasses with side-

shields or goggles

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[1]

Skin Protection Chemical-resistant gloves

Impervious gloves are

required.[2] Nitrile gloves are a

common and effective choice

for handling small molecules.

Laboratory coat
To protect from incidental

contact.

Respiratory Protection Use in a well-ventilated area

Work should be conducted in a

chemical fume hood to

minimize inhalation risk.

Respirator (if necessary)

If ventilation is inadequate or

dust is generated, a NIOSH-

approved respirator should be

worn.

Engineering Controls
Proper engineering controls are the primary line of defense in minimizing exposure to

UPGL00004.

Ventilation: All work with UPGL00004, especially handling the solid form and preparing

solutions, must be conducted in a certified chemical fume hood to ensure adequate

ventilation.[2]

Eye Wash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible and in close proximity to the workstation.[1]

Emergency Procedures
In the event of an emergency, immediate and appropriate action is critical.
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Emergency Situation First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[1]

Skin Contact

Immediately wash skin with soap and plenty of

water for at least 15 minutes while removing

contaminated clothing and shoes. Seek medical

attention if irritation develops.[1]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Seek medical attention.[1]

Ingestion

Do NOT induce vomiting. Wash out mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[2]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, carbon dioxide, dry chemical powder, or

appropriate foam.

Specific Hazards: As with many organic compounds, hazardous combustion products may

include carbon monoxide, carbon dioxide, and nitrogen oxides.

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[2]

Operational and Disposal Plans
Storage and Stability
Proper storage is crucial to maintain the integrity of UPGL00004.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC135160010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC135160010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC135160010&countryCode=US&language=en
https://beta.lakeland.edu/AboutUs/MSDS/PDFs/2769/Glutamine%20L-%20[21051024]%20(Invitrogen-Fisher)%203-23-12.pdf
https://beta.lakeland.edu/AboutUs/MSDS/PDFs/2769/Glutamine%20L-%20[21051024]%20(Invitrogen-Fisher)%203-23-12.pdf
https://www.benchchem.com/product/b611595?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611595?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Form Storage Temperature Duration

Solid Powder 0 - 4°C (short term) Days to weeks

-20°C (long term) Months to years

In Solvent

Follow specific experimental

protocols. Generally, store at

-20°C or -80°C.

As per protocol

Note: The compound is shipped under ambient temperature as a non-hazardous chemical and

is stable for several weeks during ordinary shipping.[3]

Disposal
Dispose of UPGL00004 and any contaminated materials in accordance with all applicable

federal, state, and local environmental regulations. Do not allow the material to enter drains or

waterways.

Experimental Protocols
The following are generalized protocols for common experiments involving glutaminase

inhibitors like UPGL00004, based on published research.

Cell Viability Assay
This protocol outlines the steps to assess the effect of UPGL00004 on the proliferation of

cancer cell lines.

Cell Seeding: Seed cells (e.g., triple-negative breast cancer cell lines like HCC1806 or MDA-

MB-231) in 96-well plates at a density of 10,000 cells per well in complete media.[4]

Compound Preparation: Prepare a stock solution of UPGL00004 in a suitable solvent, such

as DMSO. Further dilute the stock solution to the desired concentrations in the cell culture

medium.

Treatment: After allowing the cells to adhere overnight, treat them with a range of

UPGL00004 concentrations. Include a vehicle control (DMSO) group.[4]
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Incubation: Incubate the plates for 72 hours at 37°C in a 5% CO2 incubator.[4][5]

Viability Assessment: Measure cell viability using a standard method, such as the MTS assay

(e.g., CellTiter 96 AQueous One Solution Cell Proliferation Assay) according to the

manufacturer's instructions.[4]

Data Analysis: Quantify the colorimetric reaction using a microplate reader at 490 nm.[4]

In Vitro Glutaminase Activity Assay
This protocol measures the direct inhibitory effect of UPGL00004 on glutaminase activity.

Reagent Preparation: Prepare a reaction buffer containing the necessary components for the

glutaminase assay.

Enzyme and Inhibitor Incubation: In a 96-well plate, incubate recombinant GAC enzyme with

varying concentrations of UPGL00004.[6]

Initiate Reaction: Start the enzymatic reaction by adding the substrate, glutamine.

Incubation: Incubate the reaction mixture for a specified time at 37°C.

Detection: Measure the product of the reaction (glutamate) using a coupled assay system,

such as the L-Glutamate Assay Kit.

Data Analysis: Determine the IC50 value of UPGL00004 by plotting the percentage of

enzyme inhibition against the inhibitor concentration.[6]

Visualizations
UPGL00004 Handling and Emergency Workflow
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UPGL00004 Handling and Emergency Workflow

Safe Handling Protocol Emergency Response

Receive UPGL00004

Store at appropriate temperature
(Solid: -20°C long term)

(Solution: as per protocol)

Don Personal Protective Equipment
(Gloves, Lab Coat, Safety Glasses)

Work in a certified
chemical fume hood

Weigh solid compound

Prepare stock solution
(e.g., in DMSO)

Perform experiment

Dispose of waste in
accordance with regulations

End of Procedure

Exposure Event

Eye Contact:
Flush with water for 15 min.

Seek medical attention.

Skin Contact:
Wash with soap and water.

Seek medical attention.

Inhalation:
Move to fresh air.

Seek medical attention.

Ingestion:
Do NOT induce vomiting.

Seek immediate medical attention.

Click to download full resolution via product page

Caption: Workflow for safe handling and emergency response for UPGL00004.
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UPGL00004 Mechanism of Action

UPGL00004 Allosteric Inhibition of Glutaminase C

UPGL00004

Glutaminase C (GAC)
(Enzyme)

Binds to

Allosteric SiteActive Site Conformational Change
in GAC

Induces

Conversion Blocked Inhibition of
Enzymatic Activity

Glutamine
(Substrate)

Cannot bind effectively

Glutamate
(Product)

Click to download full resolution via product page

Caption: UPGL00004 acts as an allosteric inhibitor of Glutaminase C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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